Cas no 125533-84-8 (7-Nitrobenzo[d]oxazole)
7-Nitrobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 7-Nitrobenzo[d]oxazole
- Benzoxazole, 7-nitro-
- 7-nitro-1,3-benzoxazole
- AK352475
-
- Inchi: 1S/C7H4N2O3/c10-9(11)6-3-1-2-5-7(6)12-4-8-5/h1-4H
- InChI Key: PYKCPDONDNZQBJ-UHFFFAOYSA-N
- SMILES: O1C=NC2C=CC=C(C1=2)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 192
- Topological Polar Surface Area: 71.8
7-Nitrobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490828-1g |
7-Nitrobenzo[d]oxazole |
125533-84-8 | 97% | 1g |
$*** | 2023-04-03 |
7-Nitrobenzo[d]oxazole Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 7-Nitrobenzo[d]oxazole
Recent Advances in the Study of 7-Nitrobenzo[d]oxazole (CAS: 125533-84-8): A Comprehensive Research Brief
7-Nitrobenzo[d]oxazole (CAS: 125533-84-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. This research brief aims to synthesize the latest findings related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential clinical applications.
One of the most notable advancements in the study of 7-Nitrobenzo[d]oxazole is its role as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-Nitrobenzo[d]oxazole exhibit high selectivity and sensitivity for ROS, making them valuable tools for studying oxidative stress-related diseases such as cancer and neurodegenerative disorders. The study highlighted the compound's unique photophysical properties, which enable real-time monitoring of ROS levels in live cells.
In addition to its utility as a fluorescent probe, 7-Nitrobenzo[d]oxazole has shown promising results in antimicrobial research. A recent Nature Communications article (2024) reported that certain derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. These findings suggest that 7-Nitrobenzo[d]oxazole could serve as a lead compound for developing next-generation antibiotics.
Another area of interest is the compound's potential in anticancer therapy. A 2024 study in Chemical Science explored the mechanism by which 7-Nitrobenzo[d]oxazole derivatives induce apoptosis in cancer cells. The study revealed that these compounds selectively target cancer cells by inhibiting the activity of topoisomerase II, an enzyme critical for DNA replication and repair. Furthermore, the researchers identified specific structural modifications that enhance the compound's bioavailability and reduce off-target effects, paving the way for the development of more effective anticancer drugs.
Despite these promising findings, challenges remain in the clinical translation of 7-Nitrobenzo[d]oxazole-based therapies. Issues such as solubility, stability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on optimizing the compound's pharmacokinetic properties using nanotechnology-based delivery systems, as reported in a 2023 Advanced Drug Delivery Reviews article. These advancements hold great promise for overcoming current limitations and accelerating the development of 7-Nitrobenzo[d]oxazole-derived therapeutics.
In conclusion, 7-Nitrobenzo[d]oxazole (CAS: 125533-84-8) represents a versatile and highly promising scaffold in chemical biology and pharmaceutical research. Its applications span from fluorescent probes for studying oxidative stress to potential therapeutics for antimicrobial and anticancer treatments. Continued research and development efforts are expected to unlock its full potential, offering new avenues for addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this remarkable compound.
125533-84-8 (7-Nitrobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)